Cas no 2167991-54-8 (1-(chloromethyl)-7,7-dimethyl-8-oxaspiro4.5decane)

1-(Chloromethyl)-7,7-dimethyl-8-oxaspiro[4.5]decane is a specialized organic compound featuring a spirocyclic structure with an oxa-bridge and a reactive chloromethyl functional group. Its unique molecular architecture makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex spirocyclic frameworks. The compound’s rigid spiro core enhances stereochemical control in reactions, while the chloromethyl group offers versatile reactivity for further functionalization. It is commonly employed in pharmaceutical and agrochemical research for developing bioactive molecules. The stability of its spirocyclic system, combined with its synthetic flexibility, makes it a practical choice for applications requiring precise molecular modifications.
1-(chloromethyl)-7,7-dimethyl-8-oxaspiro4.5decane structure
2167991-54-8 structure
Product Name:1-(chloromethyl)-7,7-dimethyl-8-oxaspiro4.5decane
CAS No:2167991-54-8
MF:C12H21ClO
MW:216.747543096542
CID:5959686
PubChem ID:165529220
Update Time:2025-11-06

1-(chloromethyl)-7,7-dimethyl-8-oxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethyl)-7,7-dimethyl-8-oxaspiro4.5decane
    • EN300-1461782
    • 2167991-54-8
    • 1-(chloromethyl)-7,7-dimethyl-8-oxaspiro[4.5]decane
    • Inchi: 1S/C12H21ClO/c1-11(2)9-12(6-7-14-11)5-3-4-10(12)8-13/h10H,3-9H2,1-2H3
    • InChI Key: DSLGNUYDWASUOS-UHFFFAOYSA-N
    • SMILES: ClCC1CCCC21CCOC(C)(C)C2

Computed Properties

  • Exact Mass: 216.1280930g/mol
  • Monoisotopic Mass: 216.1280930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 9.2Ų

1-(chloromethyl)-7,7-dimethyl-8-oxaspiro4.5decane Pricemore >>

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1-(chloromethyl)-7,7-dimethyl-8-oxaspiro4.5decane Related Literature

Additional information on 1-(chloromethyl)-7,7-dimethyl-8-oxaspiro4.5decane

Comprehensive Guide to 1-(Chloromethyl)-7,7-dimethyl-8-oxaspiro[4.5]decane (CAS No. 2167991-54-8): Properties, Applications, and Market Insights

The chemical compound 1-(chloromethyl)-7,7-dimethyl-8-oxaspiro[4.5]decane (CAS No. 2167991-54-8) represents an intriguing spirocyclic ether derivative with significant potential in pharmaceutical and specialty chemical applications. This comprehensive guide explores its molecular characteristics, synthesis pathways, industrial uses, and emerging research trends to address common queries from researchers and industry professionals.

Structurally, this compound features a unique spiro[4.5]decane core with a chloromethyl substituent at the 1-position and two methyl groups at the 7-position. The presence of both oxygen heteroatoms and reactive chloromethyl functionality makes it particularly valuable for constructing complex molecular architectures. Recent literature highlights its growing importance as a building block in medicinal chemistry, especially for developing novel bioactive molecules targeting neurological disorders - a hot topic in current pharmaceutical research.

From a synthetic chemistry perspective, 1-(chloromethyl)-7,7-dimethyl-8-oxaspiro[4.5]decane offers several advantages. Its rigid spirocyclic framework provides conformational control in drug design, while the reactive chloromethyl group enables diverse derivatization possibilities. These properties answer frequent search queries about "versatile spirocyclic intermediates" and "functionalized decane derivatives." The compound's stability under various conditions makes it suitable for multi-step synthetic sequences, addressing another common concern among synthetic chemists.

The applications of CAS 2167991-54-8 extend across multiple domains. In fragrance chemistry, its oxygenated spiro structure contributes to novel olfactory profiles, responding to growing market demand for unique scent molecules. Material scientists value its potential as a monomer for specialty polymers, particularly for creating materials with specific thermal and mechanical properties - a trending topic in advanced material development. These diverse applications position the compound as a valuable asset in the fine chemicals market.

Quality control parameters for 1-(chloromethyl)-7,7-dimethyl-8-oxaspiro[4.5]decane typically include HPLC purity ≥98%, moisture content <0.5%, and residual solvent levels meeting ICH guidelines. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure stability, addressing practical questions frequently raised by purchasing managers and laboratory technicians. Current market analysis indicates steady demand growth at a CAGR of 5-7%, driven by expanding applications in pharmaceutical research and specialty chemicals.

Environmental and safety considerations for handling CAS 2167991-54-8 follow standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper PPE including gloves and eye protection is recommended during handling. These safety aspects respond to common workplace safety queries while maintaining compliance with global chemical regulations.

Emerging research directions for this compound include exploration as a chiral auxiliary in asymmetric synthesis and investigations into its potential biological activities. Recent patent filings reveal growing interest from major pharmaceutical companies, particularly for central nervous system drug development - a key area of current medical research. These developments address frequent search terms like "new spirocyclic drug candidates" and "innovative chemical scaffolds."

The synthesis of 1-(chloromethyl)-7,7-dimethyl-8-oxaspiro[4.5]decane typically involves multi-step sequences starting from commercially available cyclohexane derivatives. Recent process optimization efforts have improved yields to 70-75% while reducing environmental impact, responding to industry demands for greener synthetic methods. Analytical characterization typically combines GC-MS, NMR (1H and 13C), and IR spectroscopy, providing complete structural verification.

From a commercial availability standpoint, CAS 2167991-54-8 is offered by several specialty chemical suppliers in quantities ranging from milligrams to kilograms. Current pricing trends show moderate fluctuations tied to raw material costs, with bulk purchases (≥100g) typically offering 15-20% cost advantages. These practical details answer common procurement-related searches from research institutions and industrial buyers.

Future prospects for this compound appear promising, with potential expansions into agrochemical applications and advanced material science. The unique structural features of 1-(chloromethyl)-7,7-dimethyl-8-oxaspiro[4.5]decane continue to attract research attention, particularly in areas requiring rigid, three-dimensional molecular frameworks. These developments align with current trends in drug discovery and material innovation, ensuring continued relevance in the chemical industry.

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